- Oxygen Atom Transfer in the Photocatalytic Oxidation of Alcohols by TiO2: Oxygen Isotope Studies, Angewandte Chemie, 2009, 48(33), 6081-6084
Cas no 63885-09-6 (6-Methylheptanal)
6-Methylheptanal structure
Product Name:6-Methylheptanal
6-Methylheptanal Properties
Names and Identifiers
-
- Heptanal, 6-methyl-
- 6-Methylheptanal
- UNII-F9U11Z3D65
- DTXSID9068798
- AKOS013847436
- starbld0003709
- 52738-99-5
- FEMA No. 4498
- EN300-1870089
- EINECS 258-146-8
- Q27277861
- W-111056
- Isooctanal
- isooctane-ether
- SCHEMBL1409410
- F9U11Z3D65
- 63885-09-6
- Isooctan-1-al
- NS00022296
- 6-Methyl heptanal
- LCEHKIHBHIJPCD-UHFFFAOYSA-N
- FT-0671808
- Isocaprylic aldehyde
- Heptanal, 6-methyl-; 6-Methylheptanal; Isocaprylic aldehyde
- DB-254970
- G58746
- DB-129524
-
- InChIKey： LCEHKIHBHIJPCD-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H16O/c1-8(2)6-4-3-5-7-9/h7-8H,3-6H2,1-2H3
- SMILES： CC(C)CCCCC=O
Computed Properties
- Exact Mass: 128.12000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 5
- Monoisotopic Mass: 128.12
- Heavy Atom Count: 9
- Complexity: 67
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- LogP: 2.40170
- PSA: 17.07000
- Refractive Index: 1.41
- Boiling Point: 163°Cat760mmHg
- Flash Point: 46.2°C
- FEMA: 4498 | 6-METHYLHEPTANAL
- Density: 0.809
6-Methylheptanal Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00EEW5-50mg |
6-Methylheptanal |
63885-09-6 | 95% | 50mg |
$231.00 | ||
| Enamine | EN300-1870089-1.0g |
6-methylheptanal |
63885-09-6 | 85% | 1g |
$0.0 | ||
| TRC | M311945-100mg |
6-Methylheptanal |
63885-09-6 | 100mg |
$207.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-487878-1 mg |
6-Methylheptanal-d7, |
63885-09-6 | 1mg |
￥2,858.00 | 2023-07-11 |
6-Methylheptanal Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Titania Solvents: (Trifluoromethyl)benzene ; 12 h, rt
Reference
6-Methylheptanal Raw materials
6-Methylheptanal Preparation Products
6-Methylheptanal Related Literature
-
Tapan Kumar Kuilya,Subhendu Das,Dhiman Saha,Rajib Kumar Goswami Org. Biomol. Chem. 2018 16 7595
-
Tingting Cao,Jiushi Liu,Xiaoyi Zhang,Xueping Wei,Yaodong Qi,Bengang Zhang,Haitao Liu,Peigen Xiao Anal. Methods 2019 11 2700
-
Tingting Cao,Jiushi Liu,Xiaoyi Zhang,Xueping Wei,Yaodong Qi,Bengang Zhang,Haitao Liu,Peigen Xiao Anal. Methods 2019 11 2700
-
R. Baker,R. H. Herbert Nat. Prod. Rep. 1984 1 299
-
5. Synthesis of the acyltetronic acid ionophore tetronasin (ICI M139603)Steven V. Ley,Dearg S. Brown,J. Andrew Clase,Antony J. Fairbanks,Ian C. Lennon,Helen M. I. Osborn,Elaine S. E. StokeséOwen,David J. Wadsworth J. Chem. Soc. Perkin Trans. 1 1998 2259
63885-09-6 (6-Methylheptanal) Related Products
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- 110-41-8(2-METHYLUNDECANAL)
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- 19009-56-4(2-METHYL-1-DECANAL)
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